Cas no 349085-98-9 (4-methoxy-N-(3-methylbutyl)benzenesulfonamide)
349085-98-9 structure
Product Name:4-methoxy-N-(3-methylbutyl)benzenesulfonamide
CAS No:349085-98-9
MF:C12H19NO3S
MW:257.349162340164
CID:3085095
PubChem ID:669764
Update Time:2025-04-21
4-methoxy-N-(3-methylbutyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-N-(3-methylbutyl)benzenesulfonamide
- STK396027
- BIM-0002230.P001
- CB04009
- 349085-98-9
- CBMicro_002154
- Oprea1_511205
- 4-methoxy-N-(3-methylbutyl)benzene-1-sulfonamide
- N-isopentyl-4-methoxybenzenesulfonamide
- AJ-292/14925660
- AKOS001433069
- UPCMLD0ENAT5894542:001
- SMSF0014240
- Z45526979
-
- Inchi: 1S/C12H19NO3S/c1-10(2)8-9-13-17(14,15)12-6-4-11(16-3)5-7-12/h4-7,10,13H,8-9H2,1-3H3
- InChI Key: HRTQYAYITGJEQO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(NCCC(C)C)(=O)=O
Computed Properties
- Exact Mass: 257.10856464Da
- Monoisotopic Mass: 257.10856464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.8Ų
4-methoxy-N-(3-methylbutyl)benzenesulfonamide Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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